Cas no 2098001-89-7 (N,N-Diallyl-6-chloro-2-cyclopropylpyrimidin-4-amine)

• Product Name: N,N-Diallyl-6-chloro-2-cyclopropylpyrimidin-4-amine
• CAS No: 2098001-89-7
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 5048254
• Update Time: 2025-08-05

N,N-Diallyl-6-chloro-2-cyclopropylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-diallyl-6-chloro-2-cyclopropylpyrimidin-4-amine
• 6-chloro-2-cyclopropyl-N,N-bis(prop-2-enyl)pyrimidin-4-amine
• N,N-Diallyl-6-chloro-2-cyclopropylpyrimidin-4-amine

• Inchi： 1S/C13H16ClN3/c1-3-7-17(8-4-2)12-9-11(14)15-13(16-12)10-5-6-10/h3-4,9-10H,1-2,5-8H2
• InChI Key： QWQFHKZVYKYNDM-UHFFFAOYSA-N
• SMILES： ClC1C=C(N(CC=C)CC=C)N=C(C2CC2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 268
• XLogP3: 3.5
• Topological Polar Surface Area: 29

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 371.5±42.0 °C at 760 mmHg
• Flash Point: 178.5±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N,N-Diallyl-6-chloro-2-cyclopropylpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-Diallyl-6-chloro-2-cyclopropylpyrimidin-4-amine

Introduction to N,N-Diallyl-6-chloro-2-cyclopropylpyrimidin-4-amine (CAS No. 2098001-89-7)

N,N-Diallyl-6-chloro-2-cyclopropylpyrimidin-4-amine, a compound with the CAS number 2098001-89-7, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of diallyl and chloro substituents, along with the cyclopropyl ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The N,N-diallyl moiety in the compound's name is a key feature that influences its chemical behavior. The diallyl group introduces unsaturation and potential sites for further functionalization, enabling the compound to participate in various organic reactions such as Michael additions, Diels-Alder reactions, and cross-coupling processes. These reactions are crucial in synthetic chemistry for constructing complex molecular architectures, which is often required in the development of novel therapeutic agents.

The 6-chloro substituent on the pyrimidine ring adds another layer of reactivity. Chloro groups are known to be excellent leaving groups in nucleophilic substitution reactions, which can be exploited to introduce other functional groups at specific positions within the molecule. This property makes N,N-Diallyl-6-chloro-2-cyclopropylpyrimidin-4-amine a versatile intermediate in synthetic protocols aimed at creating more elaborate pharmacophores.

The presence of a 2-cyclopropyl group further enhances the compound's structural complexity and potential biological activity. Cyclopropyl groups are often incorporated into drug molecules due to their ability to improve metabolic stability and binding affinity to biological targets. The rigid three-membered ring can disrupt hydrogen bonding patterns and hydrophobic interactions, thereby influencing how the molecule interacts with proteins and enzymes in biological systems.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacological agents. Pyrimidines are fundamental components of nucleic acids and play essential roles in various cellular processes. Consequently, compounds containing pyrimidine moieties have been extensively studied for their potential applications in treating a wide range of diseases, including cancer, infectious diseases, and inflammatory disorders.

N,N-Diallyl-6-chloro-2-cyclopropylpyrimidin-4-amine has garnered attention in academic research due to its potential as a building block for more complex drug candidates. Researchers have explored its utility in generating novel inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have demonstrated its applicability in designing molecules that interfere with kinases and other enzymes implicated in cancer progression.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. The preparation typically begins with the functionalization of a pyrimidine core, followed by the introduction of diallyl and chloro substituents. The cyclopropyl group is often incorporated through cyclization reactions or by introducing a cyclopropanecarboxylic acid derivative followed by subsequent transformations.

The chemical reactivity of N,N-Diallyl-6-chloro-2-cyclopropylpyrimidin-4-amine has been leveraged in various synthetic strategies. For example, the diallyl groups can undergo palladium-catalyzed cross-coupling reactions with aryl halides or boronic acids to extend the molecular framework and introduce new functionalities. Additionally, the chloro substituent can be displaced by nucleophiles under appropriate conditions, allowing for further diversification of the compound's structure.

Recent advancements in computational chemistry have also facilitated the study of this compound's properties. Molecular modeling techniques have been employed to predict how N,N-Diallyl-6-chloro-2-cyclopropylpyrimidin-4-amine interacts with biological targets such as enzymes and receptors. These predictions guide experimental efforts by identifying key regions for structural optimization to enhance binding affinity and selectivity.

The pharmacological evaluation of this compound has revealed promising activities in preclinical models. Initial studies have shown that derivatives of N,N-Diallyl-6-chloro-2-cyclopropylpyrimidin-4-amine exhibit inhibitory effects on enzymes such as tyrosine kinases, which are overactive in many cancer types. Furthermore, modifications to the molecular structure have led to compounds with improved solubility and bioavailability, critical factors for successful drug development.

In conclusion, N,N-Diallyl-6-chloro-2-cyclopropylpyrimidin-4-amine (CAS No. 2098001-89-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic applications, while its biological activities make it a valuable candidate for developing new therapeutic agents. As research continues to uncover new applications for this molecule and related derivatives, it is likely to remain a cornerstone in medicinal chemistry innovation.